3-isobutyl-1,7-dimethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-2-(2-methylpropyl)-6-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C16H23N5O2/c1-6-7-19-11(4)9-20-12-13(17-15(19)20)18(5)16(23)21(14(12)22)8-10(2)3/h9-10H,6-8H2,1-5H3
• InChI Key: LYZKHLNSHWGXLB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC(C)C)C
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

The compound name suggests that it contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains alkyl groups such as isobutyl, dimethyl, and propyl.

Scientific Research Applications

Wine Chemistry and Sensory Modification

• Research : A study by Ling et al. (2021) explored sensory interactions between IBMP and other volatiles in Cabernet Franc wines. Blending techniques were used to modify the expression of ‘green pepper’ notes caused by IBMP. .

Heterocyclic Synthesis

• Research : Recent advances in imidazole synthesis (2018-present) have focused on regiocontrolled methods. .

Hydromethylation Reactions

• Research : A radical approach was used to protodeboronate alkyl boronic esters, enabling formal anti-Markovnikov alkene hydromethylation. .